Cas no 2929-14-8 (2-Quinolinecarboxylicacid, 4-hydroxy-8-methoxy-)
2-Quinolinecarboxylicacid, 4-hydroxy-8-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinolinecarboxylicacid, 4-hydroxy-8-methoxy-
- 8-methoxy-4-oxo-1H-quinoline-2-carboxylic acid
- UNII-92U92J5X9A
- 2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy-
- Xanthurenic acid-8-methyl ether
- BRN 0202789
- AKOS000189455
- DTXSID20183541
- 8-methoxykynurenic acid
- 8-Methoxy-4-oxo-1,4-dihydro-quinoline-2-carboxylic acid
- 4-Hydroxy-8-methoxy-2-quinolinecarboxylic acid
- Oprea1_564088
- CHEBI:2323
- 92U92J5X9A
- 2929-14-8
- 8-Methoxykynurenate
- 8-Methyl ether of xanthurenic acid
- SCHEMBL975858
- SB70690
- C05830
- 93445-77-3
- 4-hydroxy-8-methoxyquinoline-2-carboxylic acid
- Xanthurenic acid 8-methyl ether
- 8-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
- 4-Hydroxy-8-methoxyquinaldic acid
- EN300-6745611
- CCG-127197
- Q27105632
- 8-methoxyxanthurenic acid
- Quinaldic acid, 4-hydroxy-8-methoxy-
- 8-Methoxy-4-hydroxyquinoline-2-carboxylic acid
-
- Inchi: 1S/C11H9NO4/c1-16-9-4-2-3-6-8(13)5-7(11(14)15)12-10(6)9/h2-5H,1H3,(H,12,13)(H,14,15)
- InChI Key: BXZSKDOPGDPDEG-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC2C(C=C(C(=O)O)NC=21)=O
Computed Properties
- Exact Mass: 219.05317
- Monoisotopic Mass: 219.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.3219 (rough estimate)
- Melting Point: 240.5°C
- Boiling Point: 360°C (rough estimate)
- Flash Point: 200°C
- Refractive Index: 1.4950 (estimate)
- PSA: 75.63
2-Quinolinecarboxylicacid, 4-hydroxy-8-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR002YOA-50mg |
2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- |
2929-14-8 | 95% | 50mg |
$115.00 | 2025-02-14 | |
| Aaron | AR002YOA-100mg |
2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- |
2929-14-8 | 95% | 100mg |
$157.00 | 2025-02-14 | |
| Aaron | AR002YOA-250mg |
2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- |
2929-14-8 | 95% | 250mg |
$212.00 | 2025-02-14 | |
| Aaron | AR002YOA-500mg |
2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- |
2929-14-8 | 95% | 500mg |
$377.00 | 2025-02-14 | |
| Aaron | AR002YOA-1g |
2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- |
2929-14-8 | 95% | 1g |
$514.00 | 2025-02-14 | |
| Aaron | AR002YOA-2.5g |
2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- |
2929-14-8 | 95% | 2.5g |
$984.00 | 2025-02-14 | |
| Aaron | AR002YOA-5g |
2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- |
2929-14-8 | 95% | 5g |
$1446.00 | 2025-02-14 | |
| Aaron | AR002YOA-10g |
2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- |
2929-14-8 | 95% | 10g |
$2554.00 | 2023-12-15 | |
| 1PlusChem | 1P002YFY-50mg |
2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- |
2929-14-8 | 95% | 50mg |
$158.00 | 2024-05-06 | |
| 1PlusChem | 1P002YFY-100mg |
2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- |
2929-14-8 | 95% | 100mg |
$204.00 | 2024-05-06 |
2-Quinolinecarboxylicacid, 4-hydroxy-8-methoxy- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 2-Quinolinecarboxylicacid, 4-hydroxy-8-methoxy-
Comprehensive Overview of 2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- (CAS No. 2929-14-8)
2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- (CAS No. 2929-14-8) is a specialized organic compound belonging to the quinoline family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique hydroxy and methoxy functional groups, exhibits versatile chemical properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential in drug development, particularly for its anti-inflammatory and antioxidant properties, aligning with the growing demand for novel therapeutic agents.
The structural features of 2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- contribute to its reactivity and solubility, making it a candidate for catalysis and material science applications. Recent studies highlight its role in green chemistry initiatives, where sustainable synthesis methods are prioritized. This aligns with the global trend toward eco-friendly chemical processes, a topic frequently searched by professionals in the field. The compound’s CAS No. 2929-14-8 is often referenced in patents and academic papers, underscoring its industrial relevance.
In the context of pharmaceutical intermediates, 2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- serves as a building block for more complex molecules. Its quinoline core is a common motif in drugs targeting infectious diseases and metabolic disorders, areas of high interest in medical research. Users searching for "quinoline derivatives in medicine" or "4-hydroxy-8-methoxy compounds" will find this compound particularly relevant. Additionally, its potential in fluorescence imaging and biomarker development is being investigated, addressing the rising demand for diagnostic tools.
From a commercial perspective, CAS No. 2929-14-8 is listed in chemical catalogs as a high-purity reagent, with suppliers emphasizing its analytical grade standards. Quality control protocols for this compound often involve HPLC and NMR verification, ensuring consistency for research and industrial use. The compound’s stability under varying pH conditions is another frequently searched topic, as it impacts storage and handling procedures.
In summary, 2-Quinolinecarboxylic acid, 4-hydroxy-8-methoxy- (CAS No. 2929-14-8) represents a multifaceted compound with applications spanning drug discovery, material engineering, and sustainable chemistry. Its prominence in scientific literature and alignment with trending topics like "green synthesis" and "bioactive intermediates" ensures its continued relevance in both academic and industrial settings. Future research may further unlock its potential, solidifying its role in advancing chemical innovation.
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